2-(indan-4-yl)ethyl-N-methylamine

• Molecular Formula: C12H17N
• Molecular Weight: 175.27 g/mol
• IUPAC Name: 2-(2,3-dihydro-1H-inden-4-yl)-N-methylethanamine
• InChI: InChI=1S/C12H17N/c1-13-9-8-11-5-2-4-10-6-3-7-12(10)11/h2,4-5,13H,3,6-9H2,1H3
• InChI Key: FFDBCGIPUUKNPW-UHFFFAOYSA-N
• Canonical SMILES: CNCCC1=CC=CC2=C1CCC2

Description

2-(Indan-4-yl)ethyl-N-methylamine is a secondary amine featuring an ethyl linker between an indan-4-yl aromatic system and a methylamine group. The indan moiety, a bicyclic structure composed of fused benzene and cyclopentane rings, confers rigidity and enhanced lipophilicity compared to monocyclic aromatic systems.

Comparison with Similar Compounds

N-(2-[6-Bromo-2-(1,1-dimethyl-2-propyl)-1H-indol-3-yl]ethyl)-N-methylamine (dFBr)

• Structural Differences : dFBr replaces the indan system with a 6-bromoindole ring, introducing bulkier substituents (1,1-dimethyl-2-propyl) at the indole C2 position. The ethyl-N-methylamine chain is retained .
• Pharmacological Profile: dFBr is a Type II positive allosteric modulator (PAM) of α4β2 nAChRs, prolonging channel open time and increasing agonist efficacy.

2-(4-Methoxyphenyl)-N-methylethanamine (N-Methyl 4-Methoxyphenethylamine)

• Structural Differences: This compound substitutes the indan system with a monocyclic 4-methoxyphenyl group. The ethyl-N-methylamine chain is identical .
• Metabolic Stability :
  • The methoxy group may slow hepatic metabolism (via cytochrome P450), whereas the indan system in 2-(indan-4-yl)ethyl-N-methylamine could undergo faster oxidation .

Substituted Biphenylmethylamines (e.g., N-(Biphenyl-4’-yl)methyl Derivatives)

• Structural Differences : Biphenyl systems introduce a planar, extended aromatic framework compared to the fused indan ring. Amine substituents vary, including acetamido and methoxypropionamide groups .
• Biological Activity: Biphenylmethylamines often target G protein-coupled receptors (GPCRs) or kinases, with the biphenyl group enabling π-π stacking interactions in hydrophobic binding pockets.
• Solubility : Biphenyl derivatives generally exhibit lower solubility (clogP > 3.5) than 2-(indan-4-yl)ethyl-N-methylamine (clogP ≈ 2.8) due to increased aromatic surface area .

Indan-4-ylamine Derivatives

• Structural Differences : Parent compound indan-4-ylamine (CAS 32202-61-2) lacks the ethyl-N-methylamine chain. Derivatives include acylated or sulfonylated variants .
• Applications :
  • Used in synthesizing antitumor agents (e.g., pazopanib analogues) and protease inhibitors.
  • The addition of the ethyl-N-methylamine group in 2-(indan-4-yl)ethyl-N-methylamine likely enhances blood-brain barrier penetration compared to bulkier derivatives .

Comparative Data Table

Compound	Aromatic System	Key Substituents	Target Receptors	clogP	Notable Activity
2-(Indan-4-yl)ethyl-N-methylamine	Indan	Ethyl-N-methylamine	α4β2 nAChR (potential)	~2.8	Predicted Type I/II PAM
dFBr	Indole	Br, 1,1-dimethyl-2-propyl	α4β2 nAChR	~4.2	Type II PAM (EC50 = 3.2 µM)
N-Methyl 4-Methoxyphenethylamine	Phenyl	4-OCH3, ethyl-N-methylamine	Serotonin receptors	~2.1	5-HT2A Ki = 120 nM
Biphenylmethylamines	Biphenyl	Acetamido, methoxypropionamide	Kinases, GPCRs	>3.5	Varies by substitution

Key Research Findings

• Receptor Selectivity : The indan system’s bicyclic structure may confer subtype selectivity at nAChRs compared to indole- or phenyl-based analogues, though empirical data are needed .
• Synthetic Accessibility : Indan-4-ylamine derivatives are synthesized via Friedel-Crafts alkylation or Suzuki coupling, whereas dFBr requires complex indole functionalization .
• Toxicity Considerations : Methylamine-containing compounds generally exhibit lower cytotoxicity than tertiary amines (e.g., diethyl derivatives), as seen in N,N-diethylmethylamine (LD50 = 320 mg/kg) .